Cas no 24189-51-3 (Koktaite((NH4)2Ca(SO4)2.H2O) (9CI))

• Product Name: Koktaite((NH4)2Ca(SO4)2.H2O) (9CI)
• CAS No: 24189-51-3
• MF: CaH₁₂N₂O₉S₂
• MW: 288.311277389526
• CID: 282685
• PubChem ID: 6337632
• Update Time: 2025-04-19

Koktaite((NH4)2Ca(SO4)2.H2O) (9CI) Chemical and Physical Properties

Names and Identifiers

• Koktaite((NH4)2Ca(SO4)2.H2O) (9CI)
• azane,calcium,sulfuric acid,hydrate
• DTXSID80178892
• 24189-51-3
• Koktaite ((NH4)2Ca(SO4)2.H2O)
• Koktaite

• Inchi： 1S/Ca.2H3N.2H2O4S.H2O/c;;;2*1-5(2,3)4;/h;2*1H3;2*(H2,1,2,3,4);1H2
• InChI Key： WMLURFIBUSOADA-UHFFFAOYSA-N
• SMILES： [Ca].S(=O)(=O)(O)O.S(=O)(=O)(O)O.O.N.N

Computed Properties

• Exact Mass: 287.9610132g/mol
• Monoisotopic Mass: 287.9610132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų